Cas no 488-42-6 (1-Amino-1-deoxy-D-galactitol hydrochloride)

• Product Name: 1-Amino-1-deoxy-D-galactitol hydrochloride
• CAS No: 488-42-6
• MF: C₆H₁₅NO₅
• MW: 181.187002420425
• CID: 332301
• PubChem ID: 12310007
• Update Time: 2025-07-25

1-Amino-1-deoxy-D-galactitol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Galactitol,1-amino-1-deoxy-
• 1-AMINO-1-DEOXY-D-GALACTICOL
• 1-Amino-1-deoxydulcitol
• AG-F-64789
• CTK8F3237
• Galactamine
• starbld0028836
• SCHEMBL3958570
• 1-Amino-1-deoxy-D-galactitol
• (2R,3S,4R,5S)-6-aminohexane-1,2,3,4,5-pentol
• DTXSID50487226
• 1-amino-1-deoxygalactitol
• rel-(2R,3S,4R,5S)-6-aminohexane-1,2,3,4,5-pentaol
• 488-42-6
• AKOS006275745
• W-202858
• 42015-13-4
• (2R,3S,4R,5S)-6-Aminohexane-1,2,3,4,5-pentaol
• 1-amino-1-deoxygalactose
• 1-Amino-1-deoxy-D-galactitol hydrochloride

• Inchi： 1S/C6H15NO5/c7-1-3(9)5(11)6(12)4(10)2-8/h3-6,8-12H,1-2,7H2/t3-,4+,5+,6-/m0/s1
• InChI Key： SDOFMBGMRVAJNF-KCDKBNATSA-N
• SMILES： O[C@H]([C@H](CN)O)[C@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 181.09502258g/mol
• Monoisotopic Mass: 181.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 1-Amino-1-deoxy-D-galactitol hydrochloride

Recent Advances in the Study of 1-Amino-1-deoxy-D-galactitol hydrochloride (CAS: 488-42-6)

1-Amino-1-deoxy-D-galactitol hydrochloride (CAS: 488-42-6) is a chemically modified sugar derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has been explored for its potential applications in drug development, particularly in the context of glycosidase inhibition and glycoconjugate synthesis. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

One of the key areas of research involving 1-Amino-1-deoxy-D-galactitol hydrochloride is its role as a glycosidase inhibitor. Glycosidases are enzymes that play critical roles in numerous biological processes, including carbohydrate metabolism and cell signaling. Dysregulation of these enzymes has been implicated in diseases such as diabetes, lysosomal storage disorders, and certain cancers. Recent findings suggest that 1-Amino-1-deoxy-D-galactitol hydrochloride exhibits potent inhibitory activity against specific glycosidases, making it a promising candidate for therapeutic intervention. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in reducing blood glucose levels in diabetic animal models, highlighting its potential as an anti-diabetic agent.

In addition to its therapeutic applications, 1-Amino-1-deoxy-D-galactitol hydrochloride has also been investigated for its utility in glycoconjugate synthesis. Glycoconjugates, which include glycoproteins and glycolipids, are essential for various cellular functions and are increasingly being targeted for vaccine development and immunotherapy. A recent study in Carbohydrate Research (2024) reported a novel synthetic route for producing glycoconjugates using 1-Amino-1-deoxy-D-galactitol hydrochloride as a key intermediate. This approach not only improved the yield and purity of the final products but also reduced the complexity of the synthetic process, paving the way for scalable production.

Another noteworthy advancement is the exploration of 1-Amino-1-deoxy-D-galactitol hydrochloride in cancer research. Preliminary studies have indicated that this compound may interfere with glycosylation patterns on cancer cell surfaces, thereby affecting cell adhesion and metastasis. A 2024 paper in Bioorganic & Medicinal Chemistry Letters presented evidence that 1-Amino-1-deoxy-D-galactitol hydrochloride could selectively target cancer cells with minimal toxicity to normal cells, suggesting its potential as a targeted therapy. Further in vivo studies are underway to validate these findings and assess its pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 1-Amino-1-deoxy-D-galactitol hydrochloride. Issues such as bioavailability, stability, and off-target effects need to be addressed through rigorous preclinical testing. Recent efforts have focused on structural modifications to enhance its pharmacological profile. For example, a 2023 study in the European Journal of Medicinal Chemistry explored the synthesis of analogs with improved solubility and metabolic stability, which could broaden its therapeutic applicability.

In conclusion, 1-Amino-1-deoxy-D-galactitol hydrochloride (CAS: 488-42-6) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Its applications span from glycosidase inhibition to glycoconjugate synthesis and cancer therapy, supported by a growing body of evidence from recent studies. Continued research efforts aimed at optimizing its properties and elucidating its mechanisms will be crucial for realizing its full therapeutic potential. The compound's unique structural features and diverse biological activities make it a valuable subject for ongoing and future investigations in the field.